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Compound of Interest

Compound Name: Cy5.5 maleimide

Cat. No.: B6292518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral

properties, chemical characteristics, and experimental applications of Cy5.5 maleimide, a

near-infrared (NIR) fluorescent dye crucial for biological imaging and analysis. This document

details the essential data for utilizing this powerful tool in research and development, including

structured data tables for easy comparison, detailed experimental protocols, and visualizations

of key processes.

Core Spectral and Physicochemical Properties
Cy5.5 maleimide is a thiol-reactive dye widely used for labeling proteins, peptides, and other

biomolecules containing sulfhydryl groups (-SH). Its fluorescence in the near-infrared spectrum

makes it particularly valuable for applications requiring deep tissue penetration and minimal

background autofluorescence from biological samples.[1] The dye is available in both non-

sulfonated and sulfonated forms, with the latter exhibiting enhanced water solubility.[2]

Below is a summary of the key spectral and physical properties of Cy5.5 maleimide compiled

from various sources. It is important to note that slight variations in these values can occur

depending on the specific vendor and the solvent used for measurement.

Table 1: Spectral Properties of Cy5.5 Maleimide
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Property
Value (Non-
sulfonated)

Value (Sulfonated) Source(s)

Excitation Maximum

(λex)
675 - 684 nm 673 nm [1][3][4]

Emission Maximum

(λem)
694 - 710 nm 691 nm [1][3][4]

Molar Extinction

Coefficient (ε)

190,000 - 209,000

M⁻¹cm⁻¹
211,000 M⁻¹cm⁻¹ [1][3][4]

Quantum Yield (Φ) ~0.2 ~0.21 [3][4]

Spectrally Similar

Dyes

Alexa Fluor® 680,

DyLight® 680,

IRDye® 680

N/A [1][5]

Table 2: Physicochemical Properties of Cy5.5 Maleimide

Property
Value (Non-
sulfonated)

Value (Sulfonated) Source(s)

Molecular Weight ~741.36 g/mol ~1039.17 g/mol [3][5]

Reactivity
Thiol (Sulfhydryl)

groups

Thiol (Sulfhydryl)

groups
[1][5]

Solubility

Soluble in DMSO,

DMF; Insoluble in

water

Water-soluble [2][3][5]

Storage Conditions
-20°C in the dark,

desiccated

-20°C in the dark,

desiccated
[3][4][5]

Thiol-Reactive Labeling Chemistry
The maleimide group of Cy5.5 maleimide reacts specifically and efficiently with the sulfhydryl

group of cysteine residues in proteins or other thiol-containing molecules. This reaction, a
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Michael addition, forms a stable thioether bond. The optimal pH for this reaction is between 6.5

and 7.5.[1][5]

Reactants

Reaction Conditions

Product

Cy5.5-Maleimide

Cy5.5-Biomolecule
(Stable Thioether Bond)

Michael Addition

Biomolecule-SH
(e.g., Protein-Cysteine)

pH 6.5 - 7.5

Click to download full resolution via product page

Caption: Reaction scheme of Cy5.5 maleimide with a thiol-containing biomolecule.

Experimental Protocols
General Protocol for Protein Labeling with Cy5.5
Maleimide
This protocol provides a general guideline for labeling proteins with Cy5.5 maleimide.

Optimization may be required for specific proteins and applications.

Materials:

Protein to be labeled (containing free sulfhydryl groups) in a suitable buffer (e.g., PBS,

HEPES) at pH 6.5-7.5. The buffer should be free of primary amines and thiols.

Cy5.5 maleimide (non-sulfonated or sulfonated).
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Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) for non-sulfonated

Cy5.5 maleimide.

Reducing agent (e.g., DTT or TCEP) if the protein's cysteines are in disulfide bonds.

Purification column (e.g., size-exclusion chromatography, dialysis) to remove unconjugated

dye.

Procedure:

Protein Preparation:

If necessary, reduce disulfide bonds in the protein using a reducing agent like DTT or

TCEP. Follow the manufacturer's protocol.

Remove the reducing agent by dialysis or using a desalting column.

Ensure the protein is in a thiol-free buffer at pH 6.5-7.5. A common buffer is 0.1 M sodium

phosphate, 150 mM NaCl, pH 7.2.

Dye Preparation:

For non-sulfonated Cy5.5 maleimide, dissolve it in a small amount of anhydrous DMF or

DMSO to prepare a stock solution (e.g., 10 mg/mL).[3]

For sulfonated Cy5.5 maleimide, dissolve it directly in the reaction buffer or deionized

water.

Labeling Reaction:

Add the Cy5.5 maleimide stock solution to the protein solution. A molar excess of dye to

protein (typically 5- to 20-fold) is recommended. The optimal ratio should be determined

empirically.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C,

protected from light.

Purification:
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Separate the labeled protein from the unreacted dye using size-exclusion chromatography,

dialysis, or a spin column.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the labeled

protein at 280 nm (for the protein) and at the excitation maximum of Cy5.5 (around 675

nm) for the dye.

Start

1. Prepare Protein
(Reduce & Purify if needed)

3. Mix Protein and Dye
(Molar Excess of Dye)

2. Prepare Cy5.5 Maleimide
Stock Solution

4. Incubate
(1-2h RT or O/N 4°C, dark)

5. Purify Labeled Protein
(e.g., SEC, Dialysis)

6. Characterize
(Degree of Labeling)
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Caption: Workflow for labeling a protein with Cy5.5 maleimide.

Applications in Research and Drug Development
The favorable spectral properties of Cy5.5 maleimide make it a versatile tool in various

scientific disciplines:

Fluorescence Microscopy: Its emission in the near-infrared range allows for deep-tissue

imaging with reduced scattering and autofluorescence, enabling clearer visualization of

labeled structures in complex biological samples.

Flow Cytometry: Labeled antibodies with Cy5.5 are used for the identification and sorting of

specific cell populations.

In Vivo Imaging: The NIR fluorescence of Cy5.5 is well-suited for non-invasive imaging in

small animals, allowing for the tracking of labeled cells, antibodies, or drug delivery vehicles

in real-time.[6]

Protein Labeling and Quantification: Cy5.5 maleimide is used to label and quantify proteins

in various assays, including Western blotting and electrophoretic mobility shift assays.[7]

Conclusion
Cy5.5 maleimide is a robust and highly effective near-infrared fluorescent probe for the

specific labeling of thiol-containing molecules. Its bright fluorescence, photostability, and low

background interference in biological systems make it an indispensable tool for researchers

and professionals in the fields of biology, biochemistry, and drug development. Careful

consideration of its spectral properties and adherence to optimized labeling protocols will

ensure the generation of high-quality, reproducible data in a wide array of fluorescence-based

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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